Cas no 389604-72-2 (5-Pyrimidinecarbonitrile,4-(butylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-)

• Product Name: 5-Pyrimidinecarbonitrile,4-(butylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• CAS No: 389604-72-2
• MF: C₁₆H₁₉N₅O₂S
• MW: 345.419361352921
• CID: 1494966
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile,4-(butylamino)-2-[[4-(methylsulfonyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-(butylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• 5-Pyrimidinecarbonitrile, 4-(butylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-

• Inchi： 1S/C16H19N5O2S/c1-3-4-9-18-15-12(10-17)11-19-16(21-15)20-13-5-7-14(8-6-13)24(2,22)23/h5-8,11H,3-4,9H2,1-2H3,(H2,18,19,20,21)
• InChI Key： UJJNLCPIVPPWCH-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(S(C)(=O)=O)C=C2)=NC=C(C#N)C(NCCCC)=N1

Computed Properties

• Exact Mass: 345.12617

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 628.8±65.0 °C(Predicted)
• PSA: 107.77
• pka: 1.94±0.10(Predicted)